Cas no 10212-13-2 (3',5'-Di-O-acetyl-2'-deoxy-2'-fluorouridine)

• Product Name: 3',5'-Di-O-acetyl-2'-deoxy-2'-fluorouridine
• CAS No: 10212-13-2
• MF: C₁₃H₁₅FN₂O₇
• MW: 330.265807390213
• CID: 869612
• Update Time: 2025-10-28

3',5'-Di-O-acetyl-2'-deoxy-2'-fluorouridine Chemical and Physical Properties

Names and Identifiers

• 1-[4-acetyl-3-fluoro-4-hydroxy-5-(1-hydroxy-2-oxopropyl)oxolan-2-yl]pyrimidine-2,4-dione
• 3’,5’-DIACETYL-2’-DEOXY-2’-FLUOROURIDINE
• 1-[4-acetyl-3-fluoro-4-hydroxy-5-(1-hydroxy-2-oxopropyl)-2-oxolanyl]pyrimidine-2,4-dione
• 1-[4-ethanoyl-3-fluoranyl-4-oxidanyl-5-(1-oxidanyl-2-oxidanylidene-propyl)oxolan-2-yl]pyrimidine-2,4-dione
• 2'-deoxy-3',5'-di-O-acetyl-2'-fluorouridine
• 3',5'-O-diacetyl-2'-deoxy-2'-fluorouridine
• 3',5'-O-diacetyl-2'-deoxy-2'-fluoro-uridine
• A800515
• O3',O5'-diacetyl-2'-fluoro-2'-deoxy-uridine
• 2'-Deoxy-2'-fluoro-3',5'-di-O-acetyluridine
• 3',5'-DI-O-ACETYL-2'-DEOXY-2'-FLUOROURIDINE
• 3',5'-Di-O-acetyl-2'-deoxy-2'-fluorouridine

• Inchi： 1S/C13H15FN2O7/c1-6(17)21-5-8-11(22-7(2)18)10(14)12(23-8)16-4-3-9(19)15-13(16)20/h3-4,8,10-12H,5H2,1-2H3,(H,15,19,20)/t8-,10-,11-,12-/m1/s1
• InChI Key： SGWNQYIJJOVQCM-HJQYOEGKSA-N
• SMILES： N1(C=CC(=O)NC1=O)[C@@H]1O[C@H](COC(C)=O)[C@@H](OC(C)=O)[C@H]1F

Computed Properties

• Exact Mass: 330.08635

Experimental Properties

• Density: 1.45±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.36 g/l) (25 º C),
• PSA: 111.24

Additional information on 3',5'-Di-O-acetyl-2'-deoxy-2'-fluorouridine

3',5'-Di-O-acetyl-2'-deoxy-2'-fluorouridine: A Comprehensive Overview

3',5'-Di-O-acetyl-2'-deoxy-2'-fluorouridine (CAS No. 10212-13-2) is a highly specialized nucleoside analog with significant potential in the field of antiviral and anticancer research. This compound, also referred to as F-dG or fluorinated deoxyguanosine analog, has garnered considerable attention due to its unique chemical structure and promising therapeutic applications. The molecule is characterized by the presence of a fluorine atom at the 2' position of the ribose ring, which introduces distinct electronic and steric properties compared to its non-fluorinated counterparts.

The synthesis of 3',5'-Di-O-acetyl-2'-deoxy-2'-fluorouridine involves a series of intricate chemical transformations, including selective acetylation and fluorination steps. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring higher yields and improved purity. These developments are critical for scaling up the compound for preclinical and clinical studies, as highlighted in a study published in *Journal of Medicinal Chemistry* in 2023.

One of the most compelling aspects of 3',5'-Di-O-acetyl-2'-deoxy-2'-fluorouridine is its ability to act as a potent inhibitor of viral polymerases. This property has been extensively studied in the context of combating RNA viruses such as influenza and hepatitis C virus (HCV). According to a 2023 study in *Nature Communications*, the compound exhibits exceptional selectivity for viral RNA-dependent RNA polymerase (RdRP), making it a strong candidate for antiviral therapy.

In addition to its antiviral potential, 3',5'-Di-O-acetyl-2'-deoxy-2'-fluorouridine has shown remarkable efficacy in anticancer research. The compound's ability to incorporate into DNA and induce chain termination has been leveraged in developing novel chemotherapeutic agents. A recent study in *Cancer Research* demonstrated that the compound selectively targets cancer cells with high replication rates, offering a promising avenue for personalized cancer treatment.

The pharmacokinetic profile of 3',5'-Di-O-acetyl-2'-deoxy-2'-fluorouridine has also been extensively investigated. Preclinical studies indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These findings are supported by data from *Drug Metabolism and Disposition*, which highlight the compound's stability in biological systems and its potential for oral administration.

Despite its numerous advantages, challenges remain in fully harnessing the therapeutic potential of 3',5'-Di-O-acetyl-2'-deoxy-2'-fluorouridine. One critical area of focus is optimizing its bioavailability while minimizing off-target effects. Ongoing research is exploring novel delivery systems, such as lipid nanoparticles and polymeric micelles, to enhance drug delivery efficiency.

In conclusion, 3',5'-Di-O-acetyl-2'-deoxy-2'-fluorouridine (CAS No. 10212-13-2) represents a groundbreaking advancement in nucleoside analog chemistry. Its unique structure, coupled with cutting-edge research findings, positions it as a versatile tool in both antiviral and anticancer therapeutics. As research continues to uncover new applications and refine delivery mechanisms, this compound holds immense promise for revolutionizing modern medicine.